Cas no 1805651-53-9 (4-Chloro-6-cyanonicotinic acid)

• Product Name: 4-Chloro-6-cyanonicotinic acid
• CAS No: 1805651-53-9
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• MDL: MFCD28749710
• CID: 4802968
• Update Time: 2025-06-13

4-Chloro-6-cyanonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyanonicotinic acid
• SY253249

• MDL： MFCD28749710
• Inchi： 1S/C7H3ClN2O2/c8-6-1-4(2-9)10-3-5(6)7(11)12/h1,3H,(H,11,12)
• InChI Key： KTGCATIBHCLSTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-6-cyanonicotinic acid

Research Briefing on 4-Chloro-6-cyanonicotinic Acid (CAS: 1805651-53-9) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-6-cyanonicotinic acid (CAS: 1805651-53-9) is a nicotinic acid derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other enzymatic pathways. The presence of both chloro and cyano functional groups on the pyridine ring makes it a valuable scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

Recent studies have highlighted the role of 4-Chloro-6-cyanonicotinic acid in the synthesis of kinase inhibitors, which are crucial for treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. For instance, researchers have utilized this compound to develop selective inhibitors of JAK (Janus kinase) and BTK (Bruton's tyrosine kinase), both of which are implicated in immune regulation and oncogenic signaling. The compound's structural features allow for precise tuning of inhibitor potency and selectivity, making it a preferred choice in rational drug design.

In addition to its applications in kinase inhibitor development, 4-Chloro-6-cyanonicotinic acid has been employed in the synthesis of fluorescent probes and molecular tags for biological imaging. The cyano group, in particular, facilitates conjugation with other functional moieties, enabling the creation of tools for studying cellular processes and protein interactions. Recent advancements in click chemistry and bioorthogonal reactions have further expanded the utility of this compound in chemical biology research.

From a synthetic chemistry perspective, the preparation of 4-Chloro-6-cyanonicotinic acid involves multi-step reactions, often starting from commercially available nicotinic acid derivatives. Recent publications have reported optimized protocols that improve yield and purity, addressing challenges related to regioselectivity and side reactions. These advancements are critical for scaling up production and ensuring the compound's availability for high-throughput screening and preclinical studies.

Looking ahead, the potential of 4-Chloro-6-cyanonicotinic acid extends beyond its current applications. Ongoing research is exploring its use in covalent inhibitor design, where the chloro group can serve as a reactive handle for targeting cysteine residues in proteins. Furthermore, its incorporation into metal-organic frameworks (MOFs) and other nanomaterials is being investigated for drug delivery and diagnostic applications. As the field of chemical biology continues to evolve, this compound is poised to play an increasingly important role in bridging the gap between small-molecule discovery and therapeutic innovation.